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Compound of Interest

Compound Name: Alizarin green

Cat. No.: B1292808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties of various dyes commonly referred to as "Alizarin Green." Due to ambiguity in

nomenclature, this whitepaper clarifies the distinct identities, properties, and applications of

these compounds, presenting data in a structured format to aid in research and development.

Introduction: The Alizarin Green Family
The name "Alizarin Green" is applied to several distinct chemical entities, leading to potential

confusion in research and application. This guide differentiates between the most common

variants, providing specific data for each to ensure accurate experimental design and

interpretation. The primary compounds discussed include Alizarin Green (CAS 4857-81-2),

Alizarin Cyanine Green, and related structures. While historically related to the red dye Alizarin

(CAS 72-48-0), these green dyes possess unique molecular structures and properties.

Physicochemical Properties: A Comparative
Analysis
The fundamental characteristics of these dyes are summarized below to facilitate selection for

specific applications.
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Property Alizarin Green
Alizarin
Cyanine Green
F

Alizarin
Cyanine Green
G

Alizarin
(Reference)

CAS Number 4857-81-2[1][2]

Not explicitly

found, related to

C.I. 61570

4403-90-1[3] 72-48-0[4][5]

Molecular

Formula

C₃₇H₃₄ClN₂NaO₆

S₂[1][2]

C₂₈H₂₀N₂Na₂O₈S

₂[6][7]

C₂₈H₂₀N₂Na₂O₈S

₂[3]
C₁₄H₈O₄[4][5]

Molecular Weight 725.25 g/mol [8] 622.58 g/mol [6] 622.59 g/mol [3] 240.21 g/mol [5]

Appearance
Green to dark

green powder[1]

Dark blue-green

to black

powder[6]

-

Orange-red

crystals or

powder[4]

Solubility
Soluble in

water[1]

Soluble in water

and ethanol[9]
-

Slightly to

sparingly soluble

in water[4]

Experimental Protocols
Detailed experimental protocols for the use of Alizarin green dyes are application-dependent.

The following provides a general framework for common applications in biological staining.

General Staining Protocol for Biological Samples
This protocol is a generalized starting point and should be optimized for specific tissues and

target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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